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Compound of Interest

Compound Name: tert-Butyl 2-formylbenzoate
CAS No.: 907948-73-6
Cat. No.: B2834924

Get Quote

Nomenclature, Synthesis, and Pharmacophore
Utility
Executive Summary

tert-Butyl 2-formylbenzoate (CAS: 907948-73-6) is a specialized ester derivative of 2-

formylbenzoic acid (phthalaldehydic acid). Unlike its parent acid, which exists in a dynamic
equilibrium with its cyclic lactol form (3-hydroxyphthalide), the tert-butyl ester locks the
molecule in the open-chain aldehyde structure. This unique structural feature makes it a critical
building block in the synthesis of phthalazinone cores, a pharmacophore central to poly(ADP-
ribose) polymerase (PARP) inhibitors used in oncology.

Part 1: Chemical Identity & IUPAC Nomenclature[1]

The systematic naming of this compound requires a rigorous analysis of functional group
priority rules defined in the IUPAC Blue Book.

1.1 Derivation of the IUPAC Name

¢ Principal Functional Group: The molecule contains an ester group (
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) and an aldehyde group (

). According to IUPAC priority rules, esters rank higher than aldehydes. Therefore, the parent
structure is a benzoate.

o Parent Chain: The benzene ring attached to the carbonyl of the ester is the parent scaffold.

e Substituents:

o Ester Alkyl Group: The alkyl group attached to the oxygen is the tert-butyl group. While the
systematic name is 2-methylpropan-2-yl, IUPAC retains tert-butyl as a preferred prefix.[1]

o Aldehyde Group: Since the aldehyde carbon is not part of the principal carbonyl group, it is
treated as a substituent. When attached directly to a ring, the

group is named formyl.

e Numbering: The carbon atom of the benzene ring attached to the ester carbonyl is assigned
position 1. The formyl group is at the adjacent ortho position, 2.

Final IUPAC Name:tert-Butyl 2-formylbenzoate

Attribute Detail

IUPAC Name tert-Butyl 2-formylbenzoate
Systematic Name 2-Methylpropan-2-yl 2-formylbenzoate
CAS Number 907948-73-6

Molecular Formula

Molecular Weight 206.24 g/mol

1.2 Structural Dynamics: The "Open" vs. "Closed" Form

A critical rationale for using the tert-butyl ester is to prevent the ring-chain tautomerism
observed in the parent acid. 2-Formylbenzoic acid predominantly exists as the cyclic lactol (3-
hydroxyphthalide). Esterification of the carboxyl group traps the molecule in the open aldehyde
form, exposing the electrophilic carbonyl for condensation reactions.
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Part 2: Structural Analysis & Spectroscopic
Signatures|2]

Identification of tert-butyl 2-formylbenzoate relies on distinguishing the aldehyde proton from
the potential cyclic acetal impurities.

2.1 Diagnostic NMR Signals (

NMR,

)

The following shifts are characteristic of the pure open-chain ester.

Chemical Shift (

Proton oL .
Envi ¢ Multiplicity Interpretation
nvironmen
» Ppm)
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Aldehyde ( , form.[2] Absence
10.5-10.6 Singlet (1H) o o
) indicates oxidation or
cyclization.
Aromatic (Ortho to ) Deshielded by the
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Aromatic (Ortho to ) Deshielded by the
76-7.7 Multiplet
Formyl) aldehyde.
Diagnostic strong
tert-Butyl ( , singlet; differentiates
1.60-1.65 Singlet (9H)
) from methyl/ethyl

esters.

Part 3: Synthesis Protocol

Direct esterification of 2-formylbenzoic acid is often inefficient due to the stability of the cyclic
lactol form. The most robust synthetic route involves the radical bromination of tert-butyl o-
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toluate followed by hydrolysis. This method ensures the formation of the aldehyde after the
ester is already in place.

3.1 Reaction Pathway Diagram

The following diagram illustrates the conversion of tert-butyl o-toluate to the target aldehyde via
a gem-dibromide intermediate.

tert-Butyl o-toluate Initiation > Radical Bromination Substitution > Gem-Dibromide Workup > Hydrolysis Elimination > tert-Butyl 2-formylbenzoate
(Precursor) (NBS, AIBN, Reflux) Intermediate (H20/ Ag* or CaCOs) (Target)

Click to download full resolution via product page

Figure 1: Radical oxidation pathway avoiding lactol formation.

3.2 Detailed Methodology

Reagents: tert-Butyl 2-methylbenzoate (1.0 equiv), N-Bromosuccinimide (NBS, 2.2 equiv),
AIBN (0.1 equiv), Carbon Tetrachloride (

) or Benzene.[3]

¢ Activation: Dissolve tert-butyl 2-methylbenzoate in anhydrous

(0.2 M). Add NBS and AIBN.[4]

» Radical Propagation: Heat the mixture to reflux (approx. 80°C) for 4—6 hours. Monitor by TLC
for the disappearance of the starting toluate. The reaction produces the gem-dibromide
species.

o Hydrolysis (The Critical Step):
o Cool the reaction mixture to room temperature.
o Add water (or aqueous

/ Acetone for milder conditions) and reflux for an additional 1-2 hours. This converts the
gem-dibromide directly to the aldehyde.
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 Purification: Extract with dichloromethane (DCM). Wash with sodium bicarbonate to remove
succinimide byproducts. Purify via silica gel flash chromatography (Hexanes/EtOAc
gradient).

Why this works: The bulky tert-butyl group remains stable under radical bromination conditions,
while the methyl group is selectively oxidized.

Part 4: Applications in Drug Discovery

The primary utility of tert-butyl 2-formylbenzoate lies in its ability to serve as a masked
scaffold for nitrogen heterocycles, particularly phthalazinones.

4.1 Synthesis of PARP Inhibitor Cores

Phthalazin-1(2H)-one is the core pharmacophore for PARP inhibitors (e.g., Olaparib, Niraparib).
The tert-butyl ester allows for a controlled condensation with hydrazine.

Mechanism:

o Condensation: Hydrazine attacks the highly reactive aldehyde to form a hydrazone
intermediate.

e Cyclization: The nitrogen of the hydrazone attacks the ester carbonyl.

o Elimination: tert-Butanol is eliminated, driving the formation of the thermodynamically stable
six-membered lactam ring.
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Figure 2: Convergent synthesis of the phthalazinone pharmacophore.

4.2 Orthogonal Protection Strategy

In complex molecule synthesis, the tert-butyl ester offers acid lability. If the target molecule
requires modification of the aldehyde without cyclizing (e.g., Wittig reaction), the tert-butyl
group protects the carboxylate. Conversely, it can be removed with trifluoroacetic acid (TFA) to
regenerate the free acid without affecting base-sensitive groups, offering orthogonality to
methyl/ethyl esters which require saponification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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